cyclohexyldiamine-9-methylguanine platinum IV
cyclohexyldiamine-9-methylguanine platinum IV
Brand Name:
Vulcanchem
CAS No.:
118574-84-8
VCID:
VC0053019
InChI:
InChI=1S/2C6H7N5O.C6H14N2.2ClHO4.Pt/c2*1-11-2-8-3-4(11)9-6(7)10-5(3)12;7-5-3-1-2-4-6(5)8;2*2-1(3,4)5;/h2*2H,1H3,(H3,7,9,10,12);5-6H,1-4,7-8H2;2*(H,2,3,4,5);/q;;;;;+2/p-2
SMILES:
CN1C=NC2=C1NC(=NC2=O)N.CN1C=NC2=C1NC(=NC2=O)N.C1CCC(C(C1)N)N.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Pt+2]
Molecular Formula:
C18H28Cl2N12O10Pt
Molecular Weight:
838.5 g/mol
cyclohexyldiamine-9-methylguanine platinum IV
CAS No.: 118574-84-8
Main Products
VCID: VC0053019
Molecular Formula: C18H28Cl2N12O10Pt
Molecular Weight: 838.5 g/mol
| CAS No. | 118574-84-8 |
|---|---|
| Product Name | cyclohexyldiamine-9-methylguanine platinum IV |
| Molecular Formula | C18H28Cl2N12O10Pt |
| Molecular Weight | 838.5 g/mol |
| IUPAC Name | 2-amino-9-methyl-3H-purin-6-one;cyclohexane-1,2-diamine;platinum(2+);diperchlorate |
| Standard InChI | InChI=1S/2C6H7N5O.C6H14N2.2ClHO4.Pt/c2*1-11-2-8-3-4(11)9-6(7)10-5(3)12;7-5-3-1-2-4-6(5)8;2*2-1(3,4)5;/h2*2H,1H3,(H3,7,9,10,12);5-6H,1-4,7-8H2;2*(H,2,3,4,5);/q;;;;;+2/p-2 |
| Standard InChIKey | YTGHJMXSBNXVOC-UHFFFAOYSA-L |
| Isomeric SMILES | CN1C=NC2=C1NC(=NC2=O)N.CN1C=NC2=C1NC(=NC2=O)N.C1CCC(C(C1)N)N.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Pt+2] |
| SMILES | CN1C=NC2=C1NC(=NC2=O)N.CN1C=NC2=C1NC(=NC2=O)N.C1CCC(C(C1)N)N.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Pt+2] |
| Canonical SMILES | CN1C=NC2=C1NC(=NC2=O)N.CN1C=NC2=C1NC(=NC2=O)N.C1CCC(C(C1)N)N.[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Pt+2] |
| Synonyms | cyclohexyldiamine-9-methylguanine platinum IV |
| PubChem Compound | 3081678 |
| Last Modified | Nov 09 2021 |
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